4-(4-Tert-butylphenyl)pyridine

• Molecular Formula: C15H17N
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 4-(4-tert-butylphenyl)pyridine
• InChI: InChI=1S/C15H17N/c1-15(2,3)14-6-4-12(5-7-14)13-8-10-16-11-9-13/h4-11H,1-3H3
• InChI Key: FIDJLZPIZGTDKT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CC=NC=C2

Description

4-(4-Tert-butylphenyl)pyridine is a useful research compound. Its molecular formula is C15H17N and its molecular weight is 211.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 4-bromopyridine hydrochloride (Aldrich) (8.9 g, 46 mmol) and tetrakis(triphenylphosphine)palladium(0) (Aldrich) (1.6 g, 1.4 mmol) was added 1,2-dimethoxyethane (250 mL) with stirring under nitrogen. After 20 min, a solution of Na2CO3 (9.7 g in 70 mL of water) and 4-tert-butylbenzeneboronic acid (9.8 g, 55 mmol) were added sequentially to the mixture. The reaction was stirred at reflux overnight. The reaction mixture was concentrated in vacuo to approximately ⅓ its original volume, and the mixture was extracted with EtOAc (2×100 mL). The combined EtOAc layers were washed with brine, dried over Na2SO4 and concentrated in vacuo. Purification by silica gel chromatography (1:5 EtOAc/hexanes) gave the title compound as a white solid. MS (ESI, pos. ion) m/z: 212 (M+1).

Synthesis routes and methods II

Procedure details